Cas no 634162-17-7 (N-4-(benzyloxy)phenyl-3-methylbut-2-enamide)

• Product Name: N-4-(benzyloxy)phenyl-3-methylbut-2-enamide
• CAS No: 634162-17-7
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 5435778
• Update Time: 2025-10-30

N-4-(benzyloxy)phenyl-3-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-phenylmethoxyphenyl)but-2-enamide
• N-4-(benzyloxy)phenyl-3-methylbut-2-enamide

• Inchi： 1S/C18H19NO2/c1-14(2)12-18(20)19-16-8-10-17(11-9-16)21-13-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,19,20)
• InChI Key： XQSQSSKBPGOFTB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC2=CC=CC=C2)C=C1)(=O)/C=C(\C)/C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-4-(benzyloxy)phenyl-3-methylbut-2-enamide

Introduction to N-4-(benzyloxy)phenyl-3-methylbut-2-enamide (CAS No. 634162-17-7)

N-4-(benzyloxy)phenyl-3-methylbut-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 634162-17-7, this compound belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry. The presence of both a benzyloxy group and a methylbut-2-enamide moiety suggests a complex interplay of electronic and steric effects, which can influence its reactivity and biological interactions.

The benzyloxy substituent is known for its ability to enhance the solubility and metabolic stability of molecules, making it a valuable component in drug design. This group can also participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecule drugs to their target proteins. On the other hand, the methylbut-2-enamide part introduces a rigid planar structure that can be important for optimizing the binding mode within active sites. The combination of these structural features makes N-4-(benzyloxy)phenyl-3-methylbut-2-enamide a compelling candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The N-4-(benzyloxy)phenyl-3-methylbut-2-enamide structure has been explored in various contexts, including its potential as an intermediate in the synthesis of more complex molecules. Its unique chemical framework allows for modifications at multiple positions, enabling researchers to fine-tune its properties for specific applications. For instance, the benzyloxy group can be readily removed or replaced with other functional groups, while the amide moiety can be hydrolyzed or transformed into other pharmacophores.

One of the most exciting aspects of this compound is its potential biological activity. Preliminary studies have suggested that N-4-(benzyloxy)phenyl-3-methylbut-2-enamide may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating various diseases. These findings are particularly intriguing given the increasing demand for targeted therapies that offer improved efficacy and reduced side effects. The compound's ability to interact with biological targets in a selective manner is a key factor in its potential as a therapeutic agent.

The synthesis of N-4-(benzyloxy)phenyl-3-methylbut-2-enamide involves several steps that require careful optimization to ensure high yield and purity. The benzyloxy group is typically introduced via nucleophilic substitution reactions, while the amide bond is formed through condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these transformations. These methods not only enhance the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of N-4-(benzyloxy)phenyl-3-methylbut-2-enamide. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict potential binding modes and optimize drug-like properties, such as solubility and bioavailability. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

The pharmaceutical industry has always been at the forefront of innovation, constantly seeking new compounds with therapeutic potential. N-4-(benzyloxy)phenyl-3-methylbut-2-enamide represents one such innovation that holds promise for addressing unmet medical needs. Its unique structure and versatile chemical properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely that it will play an important role in shaping the future of drug discovery and development.

In conclusion, N-4-(benzyloxy)phenyl-3-methylbut-2-enamide (CAS No. 634162-17-7) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its combination of structural features and biological activities makes it a valuable asset for researchers working on novel drug candidates. With ongoing studies exploring its synthetic pathways and pharmacological effects, this compound is poised to make meaningful contributions to medicine in the years ahead.